Cas no 2639417-31-3 (Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate)
Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27726072
- tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate
- 2639417-31-3
- Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate
-
- Inchi: 1S/C19H17NO4/c1-19(2,3)24-18(23)13-9-8-12-14(15(13)20)17(22)11-7-5-4-6-10(11)16(12)21/h4-9H,20H2,1-3H3
- InChI Key: QRDKXQMULQJKJU-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 323.11575802g/mol
- Monoisotopic Mass: 323.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 86.5Ų
Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726072-0.05g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 0.05g |
$2254.0 | 2025-03-19 | |
| Enamine | EN300-27726072-0.1g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 0.1g |
$2361.0 | 2025-03-19 | |
| Enamine | EN300-27726072-0.25g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 0.25g |
$2468.0 | 2025-03-19 | |
| Enamine | EN300-27726072-0.5g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 0.5g |
$2576.0 | 2025-03-19 | |
| Enamine | EN300-27726072-1.0g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 1.0g |
$2683.0 | 2025-03-19 | |
| Enamine | EN300-27726072-2.5g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 2.5g |
$5258.0 | 2025-03-19 | |
| Enamine | EN300-27726072-5.0g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 5.0g |
$7780.0 | 2025-03-19 | |
| Enamine | EN300-27726072-10.0g |
tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate |
2639417-31-3 | 95.0% | 10.0g |
$11537.0 | 2025-03-19 | |
| Enamine | EN300-27726072-1g |
2639417-31-3 | 1g |
$2683.0 | 2023-09-10 | |||
| Enamine | EN300-27726072-5g |
2639417-31-3 | 5g |
$7780.0 | 2023-09-10 |
Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate
Introduction to Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate (CAS No. 2639417-31-3)
Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate, with the CAS number 2639417-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of anthracene derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structure of Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate makes it a valuable intermediate in synthetic chemistry and a promising candidate for further research.
The molecular formula of this compound is C21H19N2O4, reflecting its complex and multifaceted nature. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification, enabling the synthesis of various derivatives with tailored properties. These modifications can enhance the solubility, bioavailability, and pharmacological activity of the compound, making it an attractive scaffold for drug discovery.
In recent years, there has been a growing interest in anthracene derivatives due to their role as key intermediates in the synthesis of biologically active molecules. The structural framework of anthracene allows for the introduction of different substituents at various positions, leading to a wide range of compounds with distinct properties. For instance, the 1-amino group in Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate can participate in hydrogen bonding interactions, while the carboxylate group can form salt bridges with other charged species. These interactions are crucial for the compound's biological activity and its potential use in drug design.
The tert-butyl group attached to the anthracene core enhances the lipophilicity of the molecule, which can be beneficial for membrane permeability and cellular uptake. This property is particularly important in drug development, where poor membrane penetration can limit the efficacy of a therapeutic agent. Additionally, the presence of a ketone group at the 9-position and an ester group at the 2-position introduces additional reactivity points that can be exploited in synthetic chemistry.
Recent studies have highlighted the potential of anthracene derivatives as anticancer agents. The ability of these compounds to intercalate into DNA has been shown to disrupt DNA replication and transcription, leading to cell death. For example, some anthracene derivatives have demonstrated significant cytotoxicity against various cancer cell lines in vitro. The structural features of Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate, including its amino and carboxylate groups, make it a promising candidate for further investigation as an anticancer therapeutic.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations. The use of protective groups is often necessary to prevent unwanted side reactions during synthesis. Advanced techniques such as chromatography and spectroscopy are employed to monitor reaction progress and isolate the desired product.
In addition to its pharmaceutical applications, Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate has potential uses in materials science. Anthracene derivatives are known for their fluorescence properties, making them suitable candidates for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors. The unique electronic structure of this compound allows it to emit light at specific wavelengths when excited by energy sources like UV light or electricity.
The development of new synthetic methodologies is crucial for expanding the applications of this compound. Researchers are exploring novel catalytic systems and green chemistry approaches to improve synthetic efficiency while minimizing environmental impact. These efforts are part of a broader trend towards sustainable chemical manufacturing practices.
The biological activity of Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate has been studied in various model systems. In vitro assays have shown that this compound exhibits inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, preclinical studies have suggested that it may have anti-inflammatory properties by modulating immune responses. These findings underscore its potential as a lead compound for further drug development efforts.
The future prospects for this compound are promising given its unique structural features and diverse applications. Ongoing research aims to explore new synthetic routes and expand its utility in pharmaceuticals and materials science. Collaborative efforts between academic institutions and industry partners will be essential to translate these findings into practical applications that benefit society.
2639417-31-3 (Tert-butyl 1-amino-9,10-dioxo-9,10-dihydroanthracene-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)